Cas no 2680624-63-7 (4-Cyclohexyl-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid)

• Product Name: 4-Cyclohexyl-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid
• CAS No: 2680624-63-7
• MF: C₁₄H₂₀F₃NO₃
• MW: 307.308714866638
• CID: 5632068
• PubChem ID: 165937727
• Update Time: 2025-10-23

4-Cyclohexyl-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid
• 2680624-63-7
• EN300-28291649
• 4-Cyclohexyl-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid

• Inchi： 1S/C14H20F3NO3/c15-14(16,17)13(21)18-7-6-10(8-11(18)12(19)20)9-4-2-1-3-5-9/h9-11H,1-8H2,(H,19,20)
• InChI Key： DXYLHEUNKURUHY-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1C(=O)O)C1CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 307.13952799g/mol
• Monoisotopic Mass: 307.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-Cyclohexyl-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid

Comprehensive Analysis of 4-Cyclohexyl-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 2680624-63-7)

In the realm of pharmaceutical intermediates and specialty chemicals, 4-Cyclohexyl-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid (CAS 2680624-63-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclohexyl and trifluoroacetyl moieties, serves as a versatile building block in organic synthesis, particularly in the development of bioactive molecules. Researchers and industry professionals frequently search for keywords like "piperidine derivatives synthesis", "trifluoroacetyl group applications", and "CAS 2680624-63-7 suppliers", reflecting its growing relevance in drug discovery and material science.

The molecular structure of 4-Cyclohexyl-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid combines a piperidine core with a carboxylic acid functionality, making it a valuable precursor for modifications. The presence of the trifluoroacetyl group enhances its electrophilic properties, enabling reactions such as amide bond formation or nucleophilic substitutions. This aligns with trending topics in synthetic chemistry, including "green chemistry approaches for fluorinated compounds" and "high-efficiency coupling reagents". Recent studies highlight its utility in creating peptidomimetics or enzyme inhibitors, addressing search queries like "piperidine-based drug candidates 2024".

From a commercial perspective, CAS 2680624-63-7 is often inquired about under terms such as "bulk suppliers of fluorinated piperidines" or "custom synthesis of carboxylic acid derivatives". Its stability under ambient conditions and solubility in common organic solvents (e.g., DCM, THF) facilitate scalable production. Analytical data, including HPLC purity (>98%) and spectroscopic profiles (NMR, MS), are critical for quality assurance—addressing FAQs like "how to characterize CAS 2680624-63-7". The compound’s role in metal-catalyzed cross-coupling reactions also resonates with the surge in interest around "transition-metal catalysis in API synthesis".

Environmental and regulatory considerations are increasingly pivotal. While 4-Cyclohexyl-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid is not classified as hazardous under major chemical inventories, its handling requires standard laboratory precautions. Searches for "safe storage of fluorinated intermediates" and "biodegradability of piperidine derivatives" reflect this concern. Innovations in waste reduction strategies for fluorochemicals further underscore its alignment with sustainable chemistry goals.

In conclusion, CAS 2680624-63-7 exemplifies the intersection of structural ingenuity and practical utility. Its applications span from pharmaceutical research to advanced material design, responding to queries like "emerging uses of trifluoroacetyl compounds". As synthetic methodologies evolve, this compound is poised to remain a focal point for both academic and industrial chemists.